Cas no 1803818-62-3 (2,6-Dimethoxy-3-iodomandelic acid)

• Product Name: 2,6-Dimethoxy-3-iodomandelic acid
• CAS No: 1803818-62-3
• MF: C₁₀H₁₁IO₅
• MW: 338.095815896988
• CID: 4939683
• Update Time: 2025-05-20

2,6-Dimethoxy-3-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethoxy-3-iodomandelic acid

• Inchi： 1S/C10H11IO5/c1-15-6-4-3-5(11)9(16-2)7(6)8(12)10(13)14/h3-4,8,12H,1-2H3,(H,13,14)
• InChI Key： OSPSMCUTKFYIJC-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1OC)C(C(=O)O)O)OC

Computed Properties

• Exact Mass: 337.96512 g/mol
• Monoisotopic Mass: 337.96512 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 338.10
• XLogP3: 1.4
• Topological Polar Surface Area: 76

Additional information on 2,6-Dimethoxy-3-iodomandelic acid

Recent Advances in the Study of 2,6-Dimethoxy-3-iodomandelic Acid (CAS: 1803818-62-3)

In recent years, the compound 2,6-Dimethoxy-3-iodomandelic acid (CAS: 1803818-62-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug development and biochemical studies. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, properties, and potential therapeutic applications.

The synthesis of 2,6-Dimethoxy-3-iodomandelic acid has been a focal point of recent studies. Researchers have developed optimized protocols to achieve high yields and purity, which are critical for its application in pharmaceutical research. The compound's iodine moiety, in particular, has been explored for its role in facilitating radiolabeling, making it a valuable tool in imaging and diagnostic applications. Recent publications have detailed innovative synthetic routes that minimize by-products and enhance scalability, addressing previous challenges in its production.

Beyond its synthetic utility, 2,6-Dimethoxy-3-iodomandelic acid has been investigated for its biological activity. Preliminary studies suggest that it may interact with specific enzymatic pathways, potentially modulating metabolic processes. For instance, its structural similarity to certain endogenous metabolites has prompted investigations into its role as an enzyme inhibitor or activator. These findings open new avenues for its use in targeted therapies, particularly in diseases where metabolic dysregulation is a key factor.

In the context of drug development, the compound's pharmacokinetic properties have been a subject of interest. Recent in vitro and in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding its potential as a drug candidate or a biochemical probe. Notably, the compound has demonstrated favorable stability under physiological conditions, which enhances its suitability for further preclinical evaluation.

Looking ahead, the research community is keen to explore the broader implications of 2,6-Dimethoxy-3-iodomandelic acid in medicine. Collaborative efforts between chemists, biologists, and pharmacologists are expected to uncover novel applications, particularly in the realms of personalized medicine and precision therapeutics. As the body of evidence grows, this compound is poised to become a cornerstone in the development of next-generation pharmaceutical agents.